N-[2-(5-Ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,3-diphenylpropanamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C26H27N5O2/c1-4-21-18(3)27-26(29-25(21)33)31-23(15-17(2)30-31)28-24(32)16-22(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-15,22H,4,16H2,1-3H3,(H,28,32)(H,27,29,33)
• InChI Key: DWWDBGRQHVADQG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H27N5O2
• Molecular Weight: 441.5 g/mol

Description

N-[2-(5-Ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,3-diphenylpropanamide is a useful research compound. Its molecular formula is C26H27N5O2 and its molecular weight is 441.535. The purity is usually 95%.
BenchChem offers high-quality N-[2-(5-Ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,3-diphenylpropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(5-Ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,3-diphenylpropanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial Activity

. . .

Anticancer Activity

. .

Anti-inflammatory Activity

. While specific studies on TCMDC-124933’s anti-inflammatory activity are not mentioned, it’s reasonable to infer potential in this area given the known properties of its core structure.

Drug Discovery and Design

. .

Biological Research

The diverse biological activities of TCMDC-124933 make it a useful tool in biological research. .

Green Chemistry

. .

Mechanism of Action

Target of Action

TCMDC-124933, also known as N-[2-(5-Ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,3-diphenylpropanamide, primarily targets the essential malarial kinase PfCLK3 . PfCLK3 plays a critical role in the regulation of malarial parasite RNA splicing and is essential for the survival of blood stage Plasmodium falciparum .

Mode of Action

The compound interacts with PfCLK3 through a covalent bond. The co-crystal structure of PfCLK3 with TCMDC-124933 has been solved, which facilitated the rational design of covalent inhibitors of this validated drug target . The interaction of TCMDC-124933 with PfCLK3 results in the inhibition of the kinase, thereby disrupting the parasite’s RNA splicing .

Biochemical Pathways

The inhibition of PfCLK3 affects the RNA splicing pathway in the malarial parasite. This disruption in the RNA splicing pathway leads to downstream effects that are detrimental to the survival of the parasite . The exact biochemical pathways affected by this disruption are still under investigation.

Pharmacokinetics

These properties play a crucial role in the bioavailability and efficacy of the compound

Result of Action

The primary result of TCMDC-124933’s action is the inhibition of PfCLK3, leading to disruption in the RNA splicing pathway of the malarial parasite. This disruption is detrimental to the survival of the parasite, making TCMDC-124933 a potential antimalarial agent .